methyl (Z)-2-[(6'R,7'S)-6'-ethyl-2-oxospiro[1H-indole-3,1'-3,5,6,7,8,8a-hexahydro-2H-indolizine]-7'-yl]-3-methoxyprop-2-enoate

• Molecular Formula: C22H28N2O4
• Molecular Weight: 384.5 g/mol
• IUPAC Name: methyl (Z)-2-[(6'R,7'S)-6'-ethyl-2-oxospiro[1H-indole-3,1'-3,5,6,7,8,8a-hexahydro-2H-indolizine]-7'-yl]-3-methoxyprop-2-enoate
• InChI: InChI=1S/C22H28N2O4/c1-4-14-12-24-10-9-22(17-7-5-6-8-18(17)23-21(22)26)19(24)11-15(14)16(13-27-2)20(25)28-3/h5-8,13-15,19H,4,9-12H2,1-3H3,(H,23,26)/b16-13-/t14-,15-,19?,22?/m0/s1
• InChI Key: DAXYUDFNWXHGBE-MFQWOJHHSA-N
• Isomeric SMILES: CC[C@H]1CN2CCC3(C2C[C@@H]1/C(=C/OC)/C(=O)OC)C4=CC=CC=C4NC3=O
• SMILES: CCC1CN2CCC3(C2CC1C(=COC)C(=O)OC)C4=CC=CC=C4NC3=O
• Pictograms: Acute Toxic
• synonyms: isorhynchophylline; isorhyncophylline; rhynchophylline; rhyncophylline; rhyncophylline, (16E)-isomer; rhyncophylline, (16E,20alpha)-isome

Description

methyl (Z)-2-[(6'R,7'S)-6'-ethyl-2-oxospiro[1H-indole-3,1'-3,5,6,7,8,8a-hexahydro-2H-indolizine]-7'-yl]-3-methoxyprop-2-enoate is a natural product found in Uncaria macrophylla and Uncaria rhynchophylla with data available.

Scientific Research Applications

Molecular Structure and Properties

• Mukhopadhyyay et al. (1998) explored the molecular structure of a closely related compound, highlighting its non-planar indole molecule, and the planarity of specific atom groups due to the delocalization of benzoid electrons. This study aids in understanding the fundamental structural properties of similar complex molecules (Mukhopadhyyay et al., 1998).

Synthesis and Chemical Reactions

• Bhattacharya et al. (2001) synthesized new tetracyclic indolizino[1,2-b]indole-1-one derivatives and explored their autoxidation, providing insights into the reactivity and potential applications of these compounds in various fields, including medicinal chemistry (Bhattacharya et al., 2001).

Medicinal Chemistry Applications

• Banerjee et al. (2011) synthesized novel indole derivatives and evaluated them for anti-HIV and anti-tubercular activities. This indicates the potential of such compounds in pharmaceutical research, especially in combating infectious diseases (Banerjee et al., 2011).

Structural Analysis and Stereochemistry

• Muhammad et al. (2001) conducted a structural analysis of pentacyclic oxindole alkaloids, providing valuable information on stereochemistry and molecular interactions, which is crucial for the development of pharmaceuticals and other chemical applications (Muhammad et al., 2001).

Biological and Pharmacological Activities

• Dendrinou-Samara et al. (1998) explored complexes of metal ions with anti-inflammatory drugs, including indole derivatives. This research is significant for understanding the biological activities of these compounds and their potential use in developing new medications (Dendrinou-Samara et al., 1998).